Cas no 866039-82-9 (4-methyl-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-methyl-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 866039-82-9
• MF: C₁₄H₂₅N₃S
• MW: 267.433401823044
• CID: 4662450
• Update Time: 2025-11-02

4-methyl-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(4-pentylcyclohexyl)-
• 4-methyl-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol

• Inchi： 1S/C14H25N3S/c1-3-4-5-6-11-7-9-12(10-8-11)13-15-16-14(18)17(13)2/h11-12H,3-10H2,1-2H3,(H,16,18)
• InChI Key： GSSBHFLULCGMNG-UHFFFAOYSA-N
• SMILES： N1=C(C2CCC(CCCCC)CC2)N(C)C(=S)N1

Additional information on 4-methyl-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 4-methyl-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol (CAS No. 866039-82-9)

The compound 4-methyl-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol (CAS No. 866039-82-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This heterocyclic compound belongs to the 1,2,4-triazole family, which is known for its diverse biological and chemical functionalities. The presence of a thiol group and a pentylcyclohexyl moiety in its structure makes it particularly interesting for researchers exploring advanced materials, pharmaceutical intermediates, and agrochemical formulations.

One of the key reasons for the growing interest in 4-methyl-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol is its potential role in the development of liquid crystal materials. The pentylcyclohexyl group is a common structural feature in many liquid crystal compounds, which are widely used in displays and optical devices. Researchers are investigating whether this compound could contribute to the next generation of high-performance displays with improved thermal stability and response times. This aligns with the current industry trend toward energy-efficient technologies and sustainable materials.

In the pharmaceutical sector, 1,2,4-triazole derivatives have shown promising biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. While 4-methyl-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol is primarily studied as an intermediate, its thiol functional group opens up possibilities for further chemical modifications to enhance its bioactivity. This is particularly relevant given the increasing demand for novel drug candidates to address emerging health challenges, such as antibiotic resistance and chronic diseases.

From a synthetic chemistry perspective, the compound’s structure offers opportunities for catalytic transformations and polymer applications. The thiol group can participate in click chemistry reactions, which are highly efficient and widely used in bioconjugation and material science. Additionally, the cyclohexyl ring provides rigidity, which could be advantageous in designing high-strength polymers or coatings with enhanced durability. These aspects are critical for industries focused on green chemistry and circular economy principles.

Another area of exploration for 4-methyl-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol is its potential use in agrochemical research. Triazole derivatives are known for their role in crop protection and pest management, and this compound’s unique structure could lead to the development of new-generation pesticides with lower environmental impact. This is especially important as the agricultural sector seeks sustainable solutions to meet global food security demands.

In summary, 4-methyl-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol (CAS No. 866039-82-9) is a versatile compound with significant potential across multiple disciplines. Its applications in liquid crystals, pharmaceutical intermediates, polymer science, and agrochemicals make it a subject of ongoing research and development. As industries continue to prioritize innovation and sustainability, this compound is likely to remain a focal point for scientific and commercial exploration.